![molecular formula C8H8BrF B186356 (2-Bromo-1-fluoroethyl)benzene CAS No. 1786-36-3](/img/structure/B186356.png)
(2-Bromo-1-fluoroethyl)benzene
Overview
Description
“(2-Bromo-1-fluoroethyl)benzene” is a chemical compound with the CAS Number: 1786-36-3. It has a molecular weight of 203.05 g/mol .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H8BrF/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8H,6H2 . This indicates the presence of 8 carbon atoms, 8 hydrogen atoms, 1 bromine atom, and 1 fluorine atom in the molecule .Physical And Chemical Properties Analysis
“this compound” has a density of 1.4±0.1 g/cm³, a boiling point of 208.3±20.0 °C at 760 mmHg, and a vapour pressure of 0.3±0.4 mmHg at 25°C . It has a flash point of 82.5±16.6 °C and a molar refractivity of 43.7±0.3 cm³ . The compound has 2 freely rotating bonds .Scientific Research Applications
Synthesis and Chemical Reactions : (2-Bromo-1-fluoroethyl)benzene is involved in various synthesis processes. For example, Zhao et al. (2016) described a method for the direct fluorination of 1-(2,2-dibromovinyl)benzene derivatives, providing (Z)-1-(2-bromo-1-fluorovinyl)benzene compounds with high regioselectivities and yields up to 81% (Zhao, Ming, Tang, & Zhao, 2016).
Radiosynthesis and Labeling Agents : Namolingam et al. (2001) prepared 1-[18F]Fluoromethyl-4-methyl-benzene from its bromo analogue, highlighting its potential use in radiosynthesis and as a bifunctional labeling agent (Namolingam, Luthra, Brady, & Pike, 2001).
Fluorescence Properties : The fluorescence properties of related compounds are also of interest. For instance, Zuo-qi (2015) synthesized 1-Bromo-4-(2,2-diphenylvinyl) benzene and investigated its photoluminescence properties, which could be relevant for materials science applications (Zuo-qi, 2015).
Applications in Organic Chemistry : this compound derivatives are used in various organic chemistry applications. Fink et al. (1997) synthesized new compounds involving bromo-functionalized benzene, highlighting the versatility of these compounds in organic synthesis (Fink, Long, Martin, Opromolla, White, Williams, & Zanello, 1997).
Halogenation Studies : Research on the halogenation of benzene derivatives, which includes compounds like this compound, provides insights into reaction mechanisms and potential applications in synthesis. Bovonsombat and Mcnelis (1993) conducted studies on ring halogenations of polyalkylbenzenes, offering valuable information for chemical synthesis processes (Bovonsombat & Mcnelis, 1993).
Pharmaceutical Applications : Some derivatives of this compound have been investigated for their potential antimicrobial properties. Liaras et al. (2011) synthesized new compounds carrying bromo groups on the benzene ring and found them to be potent against various microorganisms, suggesting potential applications in pharmaceuticals (Liaras, Geronikaki, Glamočlija, Ćirić, & Soković, 2011).
Safety and Hazards
properties
IUPAC Name |
(2-bromo-1-fluoroethyl)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrF/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIXWOQZATLBVFH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CBr)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrF | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20521904 | |
Record name | (2-Bromo-1-fluoroethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20521904 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1786-36-3 | |
Record name | (2-Bromo-1-fluoroethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20521904 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2-bromo-1-fluoroethyl)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.